Cas no 1805226-59-8 (Ethyl 5-chloro-3-cyano-2-fluorophenylacetate)

• Product Name: Ethyl 5-chloro-3-cyano-2-fluorophenylacetate
• CAS No: 1805226-59-8
• MF: C₁₁H₉ClFNO₂
• MW: 241.646065473557
• CID: 4945346
• Update Time: 2025-10-30

Ethyl 5-chloro-3-cyano-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-cyano-2-fluorophenylacetate

• Inchi： 1S/C11H9ClFNO2/c1-2-16-10(15)5-7-3-9(12)4-8(6-14)11(7)13/h3-4H,2,5H2,1H3
• InChI Key： LVWGMEAVQCNEIS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-chloro-3-cyano-2-fluorophenylacetate

Ethyl 5-chloro-3-cyano-2-fluorophenylacetate (CAS No. 1805226-59-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-chloro-3-cyano-2-fluorophenylacetate (CAS No. 1805226-59-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, incorporating both chloro and cyano substituents alongside a fluorine atom, makes it an intriguing candidate for further chemical modifications and functionalization.

The significance of Ethyl 5-chloro-3-cyano-2-fluorophenylacetate lies in its ability to act as a building block for more complex pharmacophores. The presence of the chloro group at the 5-position and the cyano group at the 3-position provides multiple sites for further derivatization, enabling chemists to tailor its properties for specific therapeutic applications. Additionally, the fluorine atom at the 2-position contributes to the compound's lipophilicity and metabolic stability, making it an attractive choice for drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The demand for sophisticated intermediates like Ethyl 5-chloro-3-cyano-2-fluorophenylacetate has consequently increased, as they offer a foundation for creating innovative drug molecules. One notable area of research involves its use in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The structural motifs present in this compound allow for the design of molecules that can selectively inhibit target kinases, thereby enhancing therapeutic outcomes.

Moreover, the pharmaceutical industry has shown keen interest in exploring fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of fluorine into drug molecules often enhances their binding affinity to biological targets and improves their metabolic stability. Ethyl 5-chloro-3-cyano-2-fluorophenylacetate, with its inherent fluorine content, aligns well with this trend and is being increasingly utilized in the development of next-generation pharmaceuticals.

Recent studies have also highlighted the potential of this compound in the synthesis of antiviral agents. The structural complexity of Ethyl 5-chloro-3-cyano-2-fluorophenylacetate allows for the creation of molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication. For instance, researchers have demonstrated its utility in designing inhibitors targeting RNA-dependent RNA polymerases (RdRp), a key enzyme in many viruses. This application underscores the compound's versatility and its potential impact on combating emerging infectious diseases.

The role of computational chemistry and molecular modeling has been instrumental in optimizing synthetic routes for Ethyl 5-chloro-3-cyano-2-fluorophenylacetate. Advanced computational techniques enable researchers to predict the outcomes of chemical reactions with high accuracy, thereby streamlining the development process. This approach not only saves time but also reduces costs associated with experimental trials. By leveraging these tools, scientists can efficiently design and synthesize derivatives of this compound that exhibit enhanced biological activity.

In conclusion, Ethyl 5-chloro-3-cyano-2-fluorophenylacetate (CAS No. 1805226-59-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing a wide range of bioactive molecules. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly vital role in drug development. The ongoing exploration of its potential in various therapeutic areas highlights its importance as a cornerstone in modern pharmaceutical synthesis.